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Compound of Interest

Compound Name: FFAGLDD TFA

Cat. No.: B12430410 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of FFAGLDD TFA, focusing on the immediate safety and

logistical procedures necessary to mitigate risks to personnel and the environment. The

primary hazard associated with FFAGLDD TFA is its trifluoroacetic acid (TFA) component, a

strong, corrosive acid requiring meticulous handling and disposal protocols.

Chemical and Safety Data Overview
While specific quantitative data for the "FFAGLDD" component is not available, the disposal

procedure is dictated by the hazardous nature of Trifluoroacetic Acid (TFA).
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Property Value Source

Chemical Name Trifluoroacetic Acid Fisher Scientific[1]

CAS Number 76-05-1 Fisher Scientific[1]

Primary Hazard

Corrosive, Severe Skin Burns

and Eye Damage, Harmful if

Inhaled

Sigma-Aldrich[2]

Physical State Liquid Fisher Scientific[1]

Appearance Clear, Colorless Fisher Scientific[1]

Odor Pungent, Vinegar-like
Fisher Scientific[1], Amherst

College[3]

pH 2 (100 g/L aq. sol.) Fisher Scientific[1]

Boiling Point 72.4 °C / 162.3 °F Sigma-Aldrich[2]

Solubility Miscible with water Fisher Scientific[1]

Step-by-Step Disposal Procedures for FFAGLDD
TFA
The following protocols are based on established guidelines for the disposal of trifluoroacetic

acid and its salts. It is imperative to consult your institution's Environmental Health and Safety

(EHS) department for specific local regulations.

Personal Protective Equipment (PPE)
Before handling any waste containing FFAGLDD TFA, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves, such as nitrile. Double gloving is recommended.[3]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[4]

Lab Coat: A standard laboratory coat is required to protect from splashes.[4]
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Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[5][6]

Waste Collection and Segregation
Proper segregation of waste streams is critical to prevent dangerous chemical reactions.

Designated Waste Container: All solid and liquid waste containing FFAGLDD TFA must be

collected in a designated, leak-proof hazardous waste container.[4]

Container Material: Use containers made of materials compatible with corrosive acids, such

as high-density polyethylene (HDPE) or glass. Do not use metal containers.[5][7]

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "FFAGLDD Trifluoroacetic Acid," and indicate that it is "Corrosive".[4][6] Avoid using

abbreviations.[7]

Segregation: Do not mix FFAGLDD TFA waste with incompatible materials, especially

bases, oxidizing agents, reducing agents, or hydrides, to prevent violent reactions.[3][7]

Disposal of Contaminated Materials
Any materials that have come into contact with FFAGLDD TFA are considered hazardous

waste.

Solid Waste: Items such as pipette tips, weigh boats, contaminated paper towels, and gloves

must be placed in the designated solid hazardous waste container.[4][7]

Liquid Waste: All solutions containing FFAGLDD TFA must be collected in the designated

liquid hazardous waste container. Under no circumstances should this waste be poured

down the drain.[4][5][7]

Empty Containers: Empty containers that held FFAGLDD TFA should be handled as

hazardous waste. Rinse the container before submitting for disposal.[6]

Final Disposal
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Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area.[6] The container should not be filled beyond 80% capacity.[4]

EHS Pickup: Once the waste container is full, contact your institution's EHS office to arrange

for proper disposal by trained personnel.[4][7]

Emergency Procedures
In the event of a spill or exposure, immediate action is critical.

Incident Immediate Response Protocol

Spill

For small spills (<50 mL) within a fume hood,

absorb with an inert material like vermiculite or

sand, and place it in the hazardous waste

container.[6] For larger spills (>50 mL) or any

spill outside a fume hood, evacuate the area,

alert others, and contact your institution's EHS

or emergency response team.[6][7]

Skin Contact

Immediately move to a safety shower or other

water source and rinse the affected area for at

least 15 minutes. Remove contaminated

clothing while rinsing. Seek immediate medical

attention.[6][7]

Eye Contact

Immediately flush eyes with water at an

eyewash station for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[3][7]

Inhalation
Move to fresh air immediately. If breathing is

difficult, seek immediate medical attention.[1][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[6]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of FFAGLDD TFA
waste.
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Label Container:
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Click to download full resolution via product page

Caption: Disposal workflow for FFAGLDD TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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